Cas no 2229496-34-6 (2-fluoro-N,N-dimethyl-4-(oxiran-2-yl)methylaniline)

• Product Name: 2-fluoro-N,N-dimethyl-4-(oxiran-2-yl)methylaniline
• CAS No: 2229496-34-6
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 6292895
• PubChem ID: 165715595
• Update Time: 2025-10-30

2-fluoro-N,N-dimethyl-4-(oxiran-2-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N,N-dimethyl-4-(oxiran-2-yl)methylaniline
• EN300-1756884
• 2229496-34-6
• 2-fluoro-N,N-dimethyl-4-[(oxiran-2-yl)methyl]aniline

• Inchi： 1S/C11H14FNO/c1-13(2)11-4-3-8(6-10(11)12)5-9-7-14-9/h3-4,6,9H,5,7H2,1-2H3
• InChI Key： IFHZJKFLYZZFHB-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CC1CO1)N(C)C

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 15.8Ų

Additional information on 2-fluoro-N,N-dimethyl-4-(oxiran-2-yl)methylaniline

Compound CAS No: 2229496-34-6 - 2-Fluoro-N,N-Dimethyl-4-(Oxiran-2-Yl)Methylaniline

The compound with CAS number 2229496-34-6, known as 2-fluoro-N,N-dimethyl-4-(oxiran-2-yl)methylaniline, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound combines the structural features of an aniline derivative with an epoxide group, making it a versatile building block for further chemical modifications and applications.

Recent studies have highlighted the importance of epoxide-containing compounds in organic synthesis, particularly in the development of advanced materials and pharmaceuticals. The presence of the oxiran-2-yl group in this molecule introduces unique reactivity and functional properties, which can be exploited in various chemical transformations.

The N,N-dimethyl substituent on the aniline ring contributes to the molecule's stability and enhances its solubility in organic solvents, making it suitable for use in solution-based reactions. Additionally, the fluoro substituent at the 2-position introduces electronic effects that can influence the reactivity of the molecule in different chemical environments.

In terms of applications, aniline derivatives are widely used in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The combination of the fluoro group and the epoxide group in this compound makes it a valuable precursor for the development of novel compounds with enhanced biological activity or mechanical properties.

Recent research has also focused on the use of epoxide-containing molecules in click chemistry and other efficient synthetic methodologies. The ability to perform controlled ring-opening reactions on the oxiran ring opens up new avenues for constructing complex molecular architectures with precision.

The synthesis of N,N-dimethyl-aniline derivatives has been optimized through various catalytic processes, ensuring high yields and selectivity. These advancements have made it possible to scale up production for industrial applications while maintaining quality control.

In conclusion, CAS No 2229496-34-6 - 2-fluoro-N,N-dimethyl-4-(oxiran-2-yl)methylaniline is a promising compound with a wide range of potential applications. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike, driving innovation across multiple disciplines.